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Compound of Interest

3-Amino-4-
Compound Name:

(trifluoromethyl)benzonitrile

Cat. No.: B567891

Technical Guide: 3-Amino-4-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and
a cited experimental protocol for 3-Amino-4-(trifluoromethyl)benzonitrile, a key intermediate
in various synthetic applications.

Core Physicochemical Data

The fundamental molecular properties of 3-Amino-4-(trifluoromethyl)benzonitrile are
summarized below. These values are consistent across its isomers, such as 4-Amino-3-
(trifluoromethyl)benzonitrile and 4-Amino-2-(trifluoromethyl)benzonitrile.[1][2]

Property Value
Molecular Formula CsHsF3N2
Molecular Weight 186.14 g/mol
Monoisotopic Mass 186.043221 Da
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Note: Mass spectrometry analysis has shown m/z = 187.1 [M + H]*, confirming the molecular
weight.[3]

Experimental Protocol: Synthesis

A documented method for the preparation of 3-Amino-4-(trifluoromethyl)benzonitrile
involves the deprotection of a precursor molecule.[3]

Objective: To synthesize 3-Amino-4-(trifluoromethyl)benzonitrile from 3-(4-
methoxybenzylamino)-4-(trifluoromethyl)benzonitrile.

Materials:

3-(4-methoxybenzylamino)-4-(trifluoromethyl)benzonitrile (500 mg, 1.63 mmol)

Triethylsilane (0.2 mL)

Dichloroethane (2 mL)

Trifluoroacetic acid (TFA, 1 mL)

Procedure:

Dissolve 3-(4-methoxybenzylamino)-4-(trifluoromethyl)benzonitrile and triethylsilane in
dichloroethane.

Add trifluoroacetic acid to the solution.

Stir the reaction mixture for 30 minutes at room temperature.

Upon completion of the reaction, concentrate the mixture to yield the product.

Results: This protocol yields 3-Amino-4-(trifluoromethyl)benzonitrile as an orange solid with
a reported yield of 93% (284 mg).[3] The product can be further analyzed by High-Performance
Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[3]

Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 3-Amino-4-
(trifluoromethyl)benzonitrile as described in the experimental protocol.

Start Materials

3-(4-methoxybenzylamino)-4-(trifluoromethyl)benzonitrile
Triethylsilane Trifluoroacetic Acid (TFA)
Dichloroethane

Reaction Step

Stir at Room Temperature
(30 minutes)

Concentration

Final Product
3-Amino-4-(trifluoromethyl)benzonitrile
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Caption: Synthesis workflow for 3-Amino-4-(trifluoromethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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